Cas no 811420-48-1 (1H-Isoindole-1-carboxylicacid, octahydro-, (1S,3aS,7aS)-)

1H-Isoindole-1-carboxylicacid, octahydro-, (1S,3aS,7aS)- structure
811420-48-1 structure
Product Name:1H-Isoindole-1-carboxylicacid, octahydro-, (1S,3aS,7aS)-
CAS No:811420-48-1
MF:C9H15NO2
MW:169.220902681351
CID:715259
PubChem ID:45116021
Update Time:2025-04-19

1H-Isoindole-1-carboxylicacid, octahydro-, (1S,3aS,7aS)- Chemical and Physical Properties

Names and Identifiers

    • 1H-Isoindole-1-carboxylicacid, octahydro-, (1S,3aS,7aS)-
    • (1S,3aS,7aS)-2,3,3a,4,5,6,7,7a-octahydro-1H-isoindole-1-carboxylic acid
    • 1H-Isoindole-1-carboxylicacid,octahydro-,(1S,3aS,7aS)-(9CI)
    • (1S,3aS,7aS)-Octahydro-1H-isoindole-1-carboxylic acid
    • 811420-48-1
    • DTXSID50668396
    • SCHEMBL6454893
    • Inchi: 1S/C9H15NO2/c11-9(12)8-7-4-2-1-3-6(7)5-10-8/h6-8,10H,1-5H2,(H,11,12)/t6-,7+,8+/m1/s1
    • InChI Key: WSMBEQKQQASPPL-CSMHCCOUSA-N
    • SMILES: OC([C@@H]1[C@H]2CCCC[C@@H]2CN1)=O

Computed Properties

  • Exact Mass: 169.11000
  • Monoisotopic Mass: 169.11
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 12
  • Rotatable Bond Count: 1
  • Complexity: 193
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 3
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 49.3A^2
  • XLogP3: -1

Experimental Properties

  • PSA: 49.33000
  • LogP: 1.17800
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